Cas no 1115469-84-5 (N-(4-chlorophenyl)-2-{[2-(piperidin-1-yl)quinazolin-4-yl]sulfanyl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{[2-(piperidin-1-yl)quinazolin-4-yl]sulfanyl}acetamide
• CAS No: 1115469-84-5
• MF: C₂₁H₂₁ClN₄OS
• MW: 412.935642004013
• CID: 5397596
• Update Time: 2025-10-28

N-(4-chlorophenyl)-2-{[2-(piperidin-1-yl)quinazolin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-(2-piperidin-1-ylquinazolin-4-yl)sulfanylacetamide
• N-(4-chlorophenyl)-2-{[2-(piperidin-1-yl)quinazolin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C21H21ClN4OS/c22-15-8-10-16(11-9-15)23-19(27)14-28-20-17-6-2-3-7-18(17)24-21(25-20)26-12-4-1-5-13-26/h2-3,6-11H,1,4-5,12-14H2,(H,23,27)
• InChI Key： DVSNUYMHSFZNJB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1=C2C(=NC(N3CCCCC3)=N1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(4-chlorophenyl)-2-{[2-(piperidin-1-yl)quinazolin-4-yl]sulfanyl}acetamide

N-(4-chlorophenyl)-2-{[2-(piperidin-1-yl)quinazolin-4-yl]sulfanyl}acetamide (CAS No. 1115469-84-5): A Comprehensive Overview

N-(4-chlorophenyl)-2-{[2-(piperidin-1-yl)quinazolin-4-yl]sulfanyl}acetamide (CAS No. 1115469-84-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of quinazoline and piperidine, two important scaffolds in the design of bioactive molecules. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the treatment of diseases involving protein-protein interactions and signal transduction pathways.

The chemical structure of N-(4-chlorophenyl)-2-{[2-(piperidin-1-yl)quinazolin-4-yl]sulfanyl}acetamide consists of a quinazoline core linked to a piperidine ring via a sulfur atom, with an acetamide group attached to the phenyl ring. This arrangement provides the molecule with multiple functional groups that can interact with biological targets in diverse ways. The presence of the chloro substituent on the phenyl ring further enhances its pharmacological properties by influencing its lipophilicity and metabolic stability.

Recent studies have highlighted the potential of N-(4-chlorophenyl)-2-{[2-(piperidin-1-yl)quinazolin-4-yl]sulfanyl}acetamide as an inhibitor of specific protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene regulation, and cell cycle control. Disrupting these interactions can be a valuable strategy for developing novel therapeutic agents. For instance, research has shown that this compound effectively inhibits the interaction between certain kinases and their substrates, which is crucial for modulating signaling pathways involved in cancer progression.

In addition to its potential as a PPI inhibitor, N-(4-chlorophenyl)-2-{[2-(piperidin-1-yl)quinazolin-4-yl]sulfanyl}acetamide has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Studies have demonstrated that this compound can modulate the activity of inflammatory cytokines and enzymes, thereby reducing inflammation and associated tissue damage. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of N-(4-chlorophenyl)-2-{[2-(piperidin-1-yl)quinazolin-4-yl]sulfanyl}acetamide have also been extensively studied. Its high lipophilicity allows it to cross cell membranes efficiently, which is essential for its bioavailability and target engagement. However, this property also necessitates careful consideration of potential off-target effects and toxicity. Preclinical studies have shown that the compound exhibits good oral bioavailability and a favorable safety profile, making it suitable for further development as a therapeutic agent.

One of the key challenges in the development of N-(4-chlorophenyl)-2-{[2-(piperidin-1-yl)quinazolin-4-yl]sulfanyl}acetamide is optimizing its selectivity and potency against specific targets. To address this, researchers have employed various strategies, including structure-based drug design and high-throughput screening. These approaches have led to the identification of analogs with improved pharmacological properties, such as enhanced binding affinity and reduced off-target effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-chlorophenyl)-2-{[2-(piperidin-1-yl)quinazolin-4-yl]sulfanyl}acetamide in various disease models. Early results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and significant improvements in disease symptoms. These findings underscore the potential of this compound as a novel therapeutic agent and highlight the importance of continued research in this area.

In conclusion, N-(4-chlorophenyl)-2-{[2-(piperidin-1-yl)quinazolin-4-yl]sulfanyl}acetamide (CAS No. 1115469-84-5) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and evaluate its potential in clinical settings, paving the way for new treatments for various diseases.